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Compound of Interest

Compound Name: SD-70

Cat. No.: B1223934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SD-70 is a small molecule inhibitor of the histone demethylase JMJD2C (KDM4C), identified by

the chemical name N-(furan-2-yl(8-hydroxyquinolin-7-yl)methyl)isobutyramide and CAS number

332173-89-4.[1][2][3][4] This compound is utilized in research, particularly in studies related to

cancer, for its ability to modulate epigenetic mechanisms by inhibiting the demethylase activity

of KDM4C.[1][3][5][6][7] Proper solubilization and storage of SD-70 are critical to ensure its

stability, activity, and the reproducibility of experimental results. These application notes provide

detailed protocols for the effective handling of the SD-70 compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SD-70 is presented in the table

below.
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Property Value Reference

Chemical Name

N-(furan-2-yl(8-

hydroxyquinolin-7-

yl)methyl)isobutyramide

[1][2]

Synonyms SD70, JHDM Inhibitor VIII [2][4]

CAS Number 332173-89-4 [1][2][3][4]

Molecular Formula C₁₈H₁₈N₂O₃ [1][2][4][8]

Molecular Weight 310.35 g/mol [1][2][8]

Purity >98% (HPLC) [1][2]

Solubility Data
The solubility of SD-70 has been reported in dimethyl sulfoxide (DMSO). The available data

from various suppliers is summarized below. It is recommended to perform small-scale

solubility tests to confirm the optimal concentration for your specific stock solution needs.

Solvent Reported Solubility Supplier/Source

DMSO 10 mM ProbeChem[8]

DMSO
100 mg/mL (requires

sonication)
Hölzel-Diagnostika[9]

Based on the reported data, DMSO is the recommended solvent for preparing stock solutions

of SD-70. For a 10 mM stock solution, dissolve 3.1035 mg of SD-70 in 1 mL of DMSO. If higher

concentrations are required, sonication may be necessary to facilitate dissolution as suggested

by the 100 mg/mL data.

Storage Conditions
Proper storage of SD-70 is crucial for maintaining its stability and efficacy. Recommendations

for storage of both the solid compound and stock solutions vary slightly between suppliers.
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Form
Recommended
Storage
Temperature

Duration Supplier/Source

Solid (Powder) -20°C 3 years Hölzel-Diagnostika[9]

Solid (Powder) 4°C 2 years Hölzel-Diagnostika[9]

Stock Solution -80°C 6 months MedchemExpress[10]

Stock Solution -20°C 1 month MedchemExpress[10]

For long-term storage, it is recommended to store the solid compound at -20°C. For stock

solutions in DMSO, storage at -80°C is preferable for long-term stability. For short-term use,

aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of
SD-70 in DMSO
This protocol describes the preparation of a 10 mM stock solution of SD-70, a commonly used

concentration for in vitro experiments.

Materials:

SD-70 compound (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable tips

Vortex mixer

Sonicator (optional)
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Procedure:

Equilibration: Allow the vial containing the solid SD-70 compound to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SD-70 powder using a calibrated

analytical balance. For 1 mL of a 10 mM stock solution, weigh 3.1035 mg of SD-70.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed SD-70. For a 10 mM solution, add 1 mL of DMSO for every 3.1035 mg of

compound.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in a water bath for 5-10 minutes.

Aliquoting and Storage:

Once the SD-70 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, store the aliquots at -80°C. For short-term storage (up to one

month), -20°C is acceptable.

Workflow for Solubilization and Storage of SD-70
The following diagram illustrates the general workflow for the proper handling of the SD-70
compound.
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Workflow for SD-70 Solubilization and Storage
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Caption: Workflow for the solubilization and storage of the SD-70 compound.
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Signaling Pathway Context
SD-70 functions by inhibiting the KDM4/JMJD2 family of histone demethylases, specifically

KDM4C. These enzymes play a crucial role in epigenetic regulation by removing methyl groups

from lysine residues on histones, particularly H3K9me3 and H3K36me3. Inhibition of KDM4C

by SD-70 leads to an increase in the levels of these methylation marks, which can alter gene

expression. In the context of prostate cancer, SD-70 has been shown to repress the androgen

receptor (AR) transcriptional program.
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Simplified Signaling Pathway of SD-70 Action

SD-70

KDM4C (JMJD2C)
Histone Demethylase

Inhibits

Histone H3 Lysine 9
Trimethylation (H3K9me3)

Demethylates

Androgen Receptor (AR)
Target Genes

Activates Transcription
(via demethylation)

Represses Transcription

Transcriptional Repression

Click to download full resolution via product page

Caption: Simplified diagram of SD-70's mechanism of action.

Safety Precautions
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Always handle SD-70 in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Avoid inhalation of the powder and contact with skin and eyes.

In case of accidental exposure, follow the first-aid measures outlined in the SDS.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. Researchers should always consult the manufacturer's specific product

information and safety data sheets and perform their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Solubilizing and
Storing SD-70 Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223934#how-to-solubilize-and-store-sd-70-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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